1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea
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Description
1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea is a useful research compound. Its molecular formula is C21H19F2N5O2 and its molecular weight is 411.413. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Conformational Studies
Complexation-induced unfolding of heterocyclic ureas has been studied, showing how simple foldamers equilibrate with multiply hydrogen-bonded sheetlike structures. These studies provide insights into the synthesis and conformational behaviors of heterocyclic ureas, which are crucial for understanding their applications in material science and molecular self-assembly processes (Corbin et al., 2001).
Antimicrobial Activity
Research has also explored the synthesis of substituted benzoxazaphosphorin 2-yl ureas, demonstrating their good antimicrobial activity. This highlights the potential application of such compounds in developing new antimicrobial agents (Haranath et al., 2007).
Chemical Synthesis Techniques
A convenient method for N-1 arylation of uracil derivatives has been developed, indicating the utility of similar compounds in chemical synthesis and pharmaceutical development (Gondela & Walczak, 2006).
Material Science Applications
The synthesis and characterization of new polyureas based on 4-(4′-aminophenyl)urazole and various diisocyanates have been reported, showcasing the potential of such compounds in the field of polymer science and materials engineering (Mallakpour & Raheno, 2003).
Molecular Imaging
Fluorine-18 labeled diaryl ureas have been developed as molecular imaging agents for angiogenesis, demonstrating the application of fluorinated ureas in bioimaging and diagnostic techniques (Ilovich et al., 2008).
properties
IUPAC Name |
1-(4-fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2N5O2/c1-12-18(27-20(29)25-16-7-3-14(22)4-8-16)11-19(13(2)24-12)28-21(30)26-17-9-5-15(23)6-10-17/h3-11H,1-2H3,(H2,25,27,29)(H2,26,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTRNJIHEMJLLAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)C)NC(=O)NC2=CC=C(C=C2)F)NC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea |
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